Cas no 33235-14-2 (3-Cyano-3-methylcyclohexanone)

• Product Name: 3-Cyano-3-methylcyclohexanone
• CAS No: 33235-14-2
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 2946262
• PubChem ID: 10582842
• Update Time: 2024-10-29

3-Cyano-3-methylcyclohexanone Chemical and Physical Properties

Names and Identifiers

• 3-cyano-3-methylcyclohexan-1-one
• (R)-N-(1-(4-formylphenyl)ethyl)methanesulfonamide
• 3-Cyano-3-methylcyclohexanone
• 1-Methyl-3-oxocyclohexane-1-carbonitrile
• 1-Methyl-3-oxo-cyclohexanecarbonitrile
• Cyclohexanecarbonitrile, 1-methyl-3-oxo-
• J3.592.346B
• D77342
• 33235-14-2
• PSNUDZTXYBUGJI-UHFFFAOYSA-N
• CS-D1237
• SCHEMBL1543385

• Inchi： 1S/C8H11NO/c1-8(6-9)4-2-3-7(10)5-8/h2-5H2,1H3
• InChI Key： PSNUDZTXYBUGJI-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C#N)(C)C1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones